3-(6-chloropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine
Description
Synthesis Analysis
While there isn’t specific information available on the synthesis of “3-(6-chloropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine”, related compounds have been synthesized using various methods. For instance, a similar compound, “2-(6-chloropyridin-3-yl)-N’-(2,3-dihydro-1,4-benzodioxin-6-ylmethylidene)acetohydrazide”, was synthesized by a reflux method .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(6-chloropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine involves the reaction of 6-chloro-3-pyridinecarboxaldehyde with 1-methyl-1H-pyrazol-5-amine in the presence of a reducing agent to form the desired product.", "Starting Materials": [ "6-chloro-3-pyridinecarboxaldehyde", "1-methyl-1H-pyrazol-5-amine", "Reducing agent (e.g. sodium borohydride)" ], "Reaction": [ "Step 1: Dissolve 6-chloro-3-pyridinecarboxaldehyde (1.0 equiv) and 1-methyl-1H-pyrazol-5-amine (1.2 equiv) in a suitable solvent (e.g. ethanol).", "Step 2: Add a reducing agent (e.g. sodium borohydride) slowly to the reaction mixture with stirring at room temperature.", "Step 3: Allow the reaction to proceed for several hours until TLC analysis indicates complete conversion of the starting materials.", "Step 4: Quench the reaction by adding water and acidify with hydrochloric acid.", "Step 5: Extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 6: Purify the product by column chromatography or recrystallization to obtain 3-(6-chloropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine as a solid." ] } | |
CAS RN |
2228873-36-5 |
Product Name |
3-(6-chloropyridin-3-yl)-1-methyl-1H-pyrazol-5-amine |
Molecular Formula |
C9H9ClN4 |
Molecular Weight |
208.6 |
Purity |
95 |
Origin of Product |
United States |
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